Cas no 455-86-7 (3,4-Difluorobenzoic acid)
3,4-Difluorobenzoic acid structure
Product Name:3,4-Difluorobenzoic acid
CAS No:455-86-7
MF:C7H4F2O2
MW:158.102269172668
MDL:MFCD00011672
CID:37517
PubChem ID:99166
Update Time:2025-04-18
3,4-Difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Difluorobenzoic acid
- 2,4-difluorobenzoic acid
- RARECHEM AL BO 0269
- TIMTEC-BB SBB006721
- 3,4-Difluorbenzoicacid
- Benzoic acid, 3,4-difluoro-
- 3,4-Difluorobenzoic
- 3,4-Difluoro-benzoic Acid
- 3,4-Difluor-benzoesaeure
- 3,4-difluorobenzoate
- 3,4-difluorophenylcarboxylic acid
- 3,4-fifluorobenzoic acid
- 3,4-fluorobenzoic acid
- 4,5-difluorobenzoic acid
- Benzoic acid,3,4-difluoro
- methyl-3,4-difluorobenzoate
- qvr cf df
- FPENCTDAQQQKNY-UHFFFAOYSA-N
- 3,4-Dichloropnenol
- NSC190686
- PubChem1337
- KSC237G8T
- BBL011833
- SBB006721
- STK802568
- TRA0047210
- RP22162
- BS-
- SCHEMBL27151
- FT-0614279
- AN-652/40227387
- 455-86-7
- NSC 190686
- EN300-18968
- MFCD00011672
- 3,4-Difluorobenzoic acid, 98%
- NSC-190686
- AM20040508
- AKOS000121204
- Z104341246
- CS-W009127
- SY005367
- BS-3870
- J5J3RFV8N6
- DTXSID60196539
- 3,4-Difluorobenzoic acid, purum, >=98.0% (T)
- AC-6252
- 3,4-Difluorobenzoicacid
- D1908
- InChI=1/C7H4F2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11
- CK2210
- F0001-1233
- A1712
- NS00044053
- Q-200340
- EINECS 207-249-6
- 3,4-Difluorobenzoic acid,99%
- DB-021885
- DTXCID50119030
- 207-249-6
-
- MDL： MFCD00011672
- Inchi： 1S/C7H4F2O2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H,10,11)
- InChI Key： FPENCTDAQQQKNY-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(C(=O)O)=C1)F
- BRN： 2085848
Computed Properties
- Exact Mass: 158.01800
- Monoisotopic Mass: 158.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White solid
- Density: 1.3486 (estimate)
- Melting Point: 121.0 to 124.0 deg-C
- Boiling Point: 257°C at 760 mmHg
- Flash Point: 109.2℃
- Water Partition Coefficient: Slightly soluble in cold water
- PSA: 37.30000
- LogP: 1.66300
- Solubility: Slightly soluble in cold water
3,4-Difluorobenzoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
3,4-Difluorobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,4-Difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 002080-1g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 002080-25g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 25g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 002080-100g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 100g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 002080-500g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 500g |
￡95.00 | 2022-03-01 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684039451- 5g |
3,4-Difluorobenzoic acid |
455-86-7 | 98%（GC） | 5g |
¥ 70.6 | 2021-05-18 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0684039443- 25g |
3,4-Difluorobenzoic acid |
455-86-7 | 98%（GC） | 25g |
¥ 117.6 | 2021-05-18 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120459-100g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 100g |
¥329.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120459-1g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 1g |
¥29.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120459-25g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 25g |
¥109.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D120459-500g |
3,4-Difluorobenzoic acid |
455-86-7 | 98% | 500g |
¥1299.90 | 2023-09-03 |
3,4-Difluorobenzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:455-86-7)3,4-Difluorobenzoic acid
Order Number:A1712
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:05
Price ($):185.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:455-86-7)3,4-Difluorobenzoic acid
Order Number:sfd15781
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:455-86-7)
Order Number:SFD985
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:455-86-7)3,4-二氟苯甲酸
Order Number:LE2891760
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
3,4-Difluorobenzoic acid Related Literature
-
1. Elemental fluorine. Part 1. Synthesis of fluoroaromatic compoundsRichard D. Chambers,Christopher J. Skinner,John Hutchinson,Julie Thomson J. Chem. Soc. Perkin Trans. 1 1996 605
-
2. Trifluoromethanesulfonic acid: a novel solvent for the electrophilic fluorination of fluoroaromaticsPaul L. Coe,Alison M. Stuart,David J. Moody J. Chem. Soc. Perkin Trans. 1 1998 1807
-
Kuduva R. Vignesh,Stuart K. Langley,Christopher J. Gartshore,Ivana Borilovi?,Craig M. Forsyth,Gopalan Rajaraman,Keith S. Murray Dalton Trans. 2018 47 11820
-
Kuduva R. Vignesh,Stuart K. Langley,Christopher J. Gartshore,Ivana Borilovi?,Craig M. Forsyth,Gopalan Rajaraman,Keith S. Murray Dalton Trans. 2018 47 11820
-
5. Directed lithiation of unprotected benzoic acidsBernard Bennetau,Jacques Mortier,Jo?l Moyroud,Jean-Luc Guesnet J. Chem. Soc. Perkin Trans. 1 1995 1265
455-86-7 (3,4-Difluorobenzoic acid) Related Products
- 505082-81-5(4-(3,4-Difluorophenyl)benzoic acid)
- 18959-31-4(4,5-Difluorophthalic acid)
- 285977-82-4(Benzoic-carboxy-13C-2,3,5,6-d4acid, 4-fluoro- (9CI))
- 121602-93-5(3,4,5-Trifluorobenzoic acid)
- 1583-66-0(H2fip)
- 518070-19-4(3-Fluoro-5-methylbenzoic acid)
- 183237-86-7(4,5-Difluoro-2-methylbenzoic acid)
- 455-38-9(3-Fluorobenzoic acid)
- 455-40-3(3,5-Difluorobenzoic acid)
- 456-22-4(4-Fluorobenzoic acid)
